Cas no 1353966-08-1 ([Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino]-acetic acid)

• Product Name: [Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino]-acetic acid
• CAS No: 1353966-08-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2160665
• Update Time: 2025-06-26

[Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino]-acetic acid
• 2-(Ethyl((1-methylpyrrolidin-3-yl)methyl)amino)acetic acid
• AM93507
• [ethyl-(1-methylpyrrolidin-3-ylmethyl)amino]acetic acid

• Inchi： 1S/C10H20N2O2/c1-3-12(8-10(13)14)7-9-4-5-11(2)6-9/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： LFAGBYOJOQMRQR-UHFFFAOYSA-N
• SMILES： OC(CN(CC)CC1CN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino]-acetic acid

Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino-acetic Acid: A Comprehensive Overview

Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino-acetic acid, identified by the CAS number 1353966-08-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a pyrrolidine ring, an amino group, and an ethyl substituent, making it a versatile building block for further chemical modifications.

The synthesis of Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino-acetic acid involves a series of well-established organic reactions. The starting material typically includes pyrrolidine derivatives, which are subjected to alkylation and subsequent amino group introduction. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most promising aspects of this compound is its pharmacological activity. Studies have shown that Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino-acetic acid exhibits moderate bioactivity in vitro, particularly in assays related to enzyme inhibition and receptor binding. These findings suggest potential applications in the development of therapeutic agents targeting specific biological pathways. For instance, its ability to modulate certain kinases has been highlighted in recent studies, making it a candidate for anti-cancer drug discovery.

In addition to its pharmacological relevance, this compound has found utility in the synthesis of more complex molecules. Its amino group serves as a reactive site for further functionalization, enabling the construction of diverse chemical libraries. This versatility has made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

Recent research has also focused on understanding the stereochemical properties of Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino-acetic acid. Stereoisomerism plays a critical role in determining the biological activity of many compounds, and this molecule is no exception. By employing advanced analytical techniques such as NMR spectroscopy and X-ray crystallography, scientists have gained insights into its three-dimensional structure, which is essential for optimizing its pharmacokinetic properties.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity patterns. These computational studies have been instrumental in guiding experimental efforts toward more efficient synthesis routes and improved bioavailability.

Looking ahead, the continued exploration of Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino-acetic acid's properties is expected to yield new discoveries with practical implications. Its role as a building block in drug design may expand as researchers uncover novel biological targets and mechanisms. Furthermore, advancements in medicinal chemistry are likely to refine its use in therapeutic interventions, potentially leading to innovative treatments for various diseases.

In summary, Ethyl-(1-methyl-pyrrolidin-3-ylmethyl)-amino-acetic acid stands out as a multifaceted compound with significant potential across multiple domains. Its structural features, coupled with recent research advancements, position it as a key player in both academic research and industrial applications. As our understanding of this compound deepens, so too does its promise as a valuable asset in the chemical sciences.